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Compound of Interest

Compound Name: Dacarbazine-d6

Cat. No.: B8074971

Get Quote

Executive Safety Summary: The "Silent" Hazard
Dacarbazine-d6 (CAS: 1185241-28-4) is the isotopically labeled analog of Dacarbazine,

primarily used as an internal standard in mass spectrometry. While often handled in milligram

quantities, its hazard profile mirrors the parent compound: it is an alkylating antineoplastic

agent.

Critical Operational Warning: Dacarbazine is photosensitive. Upon exposure to light, it

degrades into 4-diazoimidazole-5-carboxamide (Diazo-IC), a compound with distinct toxicity

and explosive potential in dry, concentrated forms.[1]

Disposal Implication: Waste containers must be light-shielded (opaque or amber).

Regulatory Status: Treated as RCRA U-Listed Waste (U037) by best practice, though strictly

defined by the parent CAS. It is a NIOSH Group 1 Antineoplastic Drug.

Waste Classification & Segregation Strategy
Effective disposal relies on distinguishing between Trace Waste and Bulk Waste.

Misclassification leads to regulatory fines or exorbitant disposal costs.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8074971#bc-rfq
https://www.benchchem.com/product/b8074971/docs?utm_src=pdf-body#dacarbazine-d6-proper-disposal-procedures-1-2-3
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Trace" vs. "Bulk" Decision Matrix
Trace Waste: Empty containers (vials, pipette tips) with <3% residue by weight.

Bulk Waste: Unused stock solutions, expired standards, or spill cleanup materials.

Waste Item Generated
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TRACE CHEMO WASTE
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BULK HAZARDOUS WASTE
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Click to download full resolution via product page

Figure 1: Decision logic for segregating Dacarbazine-d6 waste streams. Adhering to this flow

ensures compliance with EPA 40 CFR 261.33.

Step-by-Step Disposal Protocols
A. Bulk Waste (Stock Solutions & Expired Powder)
Requirement: High-Temperature Incineration. Container: RCRA-compliant "Black Bin"

(Hazardous Waste).

Deactivation (Not Recommended for Bulk): Do not attempt to chemically neutralize bulk

quantities of Dacarbazine-d6 on the bench. The reaction products (Diazo-IC) can be
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unstable.

Packaging:

Keep the substance in its original amber vial if possible.

Place the vial into a secondary, sealable, leak-proof container (polyethylene bag).

Labeling: Affix a hazardous waste label.

Constituents: "Dacarbazine-d6 (Antineoplastic)"[1][2]

Hazards: "Toxic, Carcinogen, Mutagen"[1]

Code: "U037" (Use parent code for conservative compliance).

Storage: Store in a satellite accumulation area (SAA) that is cool and dark. Do not autoclave.

B. Trace Waste (Empty Vials, Gloves, Tips)
Requirement: Regulated Medical Waste (RMW) Incineration. Container: "Yellow Bin" (Trace

Chemotherapy).

Definition of Empty: Ensure all liquid has been removed by pipette. The vial does not need to

be washed, but it must be "drip-dry."

Sharps: If a needle was used, the entire assembly goes into a Yellow Sharps Container.

Soft Waste: Gloves and bench paper contaminated with droplets go into the soft Yellow Bin.

Spill Response & Decontamination
Scenario: You have dropped a vial of Dacarbazine-d6 powder or solution.

Immediate Action: Isolate the area. Turn off lights if possible (to slow degradation), or cover the

spill with an opaque material immediately.

Deactivation Solution Preparation
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While bulk destruction is discouraged, surface decontamination requires chemical inactivation.

Primary Agent: 10% Sodium Hypochlorite (Bleach) solution.

Mechanism: Oxidation destroys the alkylating moiety.

Spill Detected
Don PPE:

Double Nitrile Gloves,
Gown, N95/P100 Mask

Cover with
Absorbent Pads

Apply 10% Bleach
(Wait 15 mins)

Wipe with Water
x3 Cycles All Debris -> BLACK BIN

Click to download full resolution via product page

Figure 2: Emergency response workflow for Dacarbazine-d6 spills.[1][2][3] Note that all

cleanup materials are classified as Bulk Waste.

Technical Reference Data
Key Physicochemical Properties for Disposal

Property Data Operational Implication

Molecular Formula C₆H₄D₆N₆O
Treat as organic hazardous

waste.[1]

Solubility Water, DMSO
Aqueous spills spread quickly;

contain immediately.[1]

Stability Photosensitive
Store waste in opaque/amber

containers.[1]

RCRA Code U037 (Parent)
Toxic waste; subject to strict

accumulation limits.[1]

Incineration Temp >1000°C
Do not use standard medical

waste autoclaves.[1]

Regulatory Grounding[1]
EPA 40 CFR 261.33: Defines U-listed wastes (Toxic wastes). Dacarbazine is U037.

NIOSH List (2016/2020): Classified as a "Hazardous Drug" (Group 1: Antineoplastic).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8074971/docs?utm_src=pdf-body-img#dacarbazine-d6-proper-disposal-procedures-1-2-3
https://www.benchchem.com/product/b8074971/docs?utm_src=pdf-body#dacarbazine-d6-proper-disposal-procedures-1-2-3
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://file.medchemexpress.com/batch_PDF/HY-B0078/Dacarbazine-SDS-MedChemExpress.pdf
https://www.lgcstandards.com/medias/sys_master/root/h02/h01/11103715622942/new-SDS_TRC-D101402-10MG_ST-WB-MSDS-3373622-1-1-1/new-SDS-TRC-D101402-10MG-ST-WB-MSDS-3373622-1-1-1.PDF
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OSHA: Requires a Written Hazard Communication Program for handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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